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Compound of Interest

Compound Name: Potassium methyl sulfate

Cat. No.: B166321

Application Note & Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols and application notes for the handling of
potassium methyl sulfate (CAS No: 562-54-9) in a laboratory setting. Adherence to these
guidelines is critical to ensure the safety of all personnel and to maintain a safe working
environment.

Hazard Identification and Classification

Potassium methyl sulfate is a chemical that presents several hazards. It is classified as a
hazardous substance and requires careful handling.[1]

GHS Hazard Statements:

e H302: Harmful if swallowed.[2][3]

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]

e H350: May cause cancer.[2][3]
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Signal Word: Danger[2][3]
Primary Hazards:

o Acute Toxicity (Oral): Harmful if ingested.[2][4]

Skin Corrosion/Irritation: Causes skin irritation upon contact.[2][4][5]

Serious Eye Damage/Eye Irritation: Causes serious irritation to the eyes.[2][4][5]

Carcinogenicity: May cause cancer.[2][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[2][4]

[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of potassium methyl sulfate is
provided below.

Property Value

Appearance White crystalline powder[5]
Molecular Formula CH3KO04S]3]

Molecular Weight 150.20 g/mol [3]

Melting Point 212 - 217 °C /1 413.6 - 422.6 °F[4]
Solubility Mixes with water

Exposure Controls and Personal Protection

To minimize exposure and ensure safety, a combination of engineering controls and personal
protective equipment (PPE) must be utilized.

Engineering Controls
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e Ventilation: Handle potassium methyl sulfate in a well-ventilated area.[2][5][6] Use of a
chemical fume hood is strongly recommended to keep airborne concentrations low.[6]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles
conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2][5][6]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected prior to
use.[2][5][6]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[5][6] A lab coat is
mandatory.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5]

Experimental Protocols for Safe Handling

The following protocols must be strictly followed when working with potassium methyl sulfate.

Preparation and Handling

+ Read the SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet (SDS) for potassium methyl sulfate.[2][4]

o Work Area Preparation: Ensure the work area is clean and uncluttered. Handle the chemical
in a designated area, preferably within a chemical fume hood.[2][5]

e Don PPE: Put on all required personal protective equipment as detailed in Section 3.2.

o Weighing and Transfer:
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o Minimize dust generation and accumulation during weighing and transfer.[5][6]

o Use non-sparking tools.[2]

e Avoid Contamination: Do not eat, drink, or smoke when using this product.[2][4] Wash hands
thoroughly after handling.[5][6]

Storage

o Store in a tightly closed container.[2][5][6]
o Keep in a dry, cool, and well-ventilated place.[2][4][6]
» Store away from incompatible materials such as strong oxidizing agents.[4][6]

o Store in a locked-up area.[2]

Spill and Leak Procedures

o Evacuate: Evacuate personnel from the immediate spill area.
e Ventilate: Ensure the area is well-ventilated.[5][6]

o Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the
chemical enter drains.[2]

e Cleanup:

o For minor spills, vacuum or sweep up the material and place it into a suitable, labeled
disposal container.[5][6]

o Avoid generating dust.[5][6]

o Clean the spill area thoroughly.

Disposal

» Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[2]
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e Do not mix with other waste.[8]

» Handle uncleaned containers as you would the product itself.[8]

First Aid Measures
In the event of exposure, follow these first aid measures immediately.

 If Swallowed: Get medical help.[2] Rinse mouth with water.[2] Do not induce vomiting.[2] If
the person is conscious and alert, give 2-4 cupfuls of milk or water.[5][6]

« If on Skin: Wash with plenty of water.[2] Remove contaminated clothing and wash it before
reuse.[5][6] If skin irritation occurs, get medical help.[2]

 If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[5][6] Get medical attention.

[5]16]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2] If
breathing is difficult, give oxygen.[5][6] If not breathing, give artificial respiration.[5][6] Get
medical help if you feel unwell.[2]

Workflow and Signaling Diagrams

The following diagrams illustrate the safe handling workflow and the logical relationships in
safety protocols.

Preparation Handling Post-Handling

Read SDS Prepare Work Area Don PPE Weigh & Transfer Perform Experiment

Decontaminate

Dispose
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Caption: Workflow for the safe handling of potassium methyl sulfate.

Immediate Response
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Click to download full resolution via product page

Caption: Logical flow for an emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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